Cas no 1639-07-2 (Heptane-3-thiol)
Heptane-3-thiol structure
Product name:Heptane-3-thiol
Heptane-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- DTXSID701317221
- SCHEMBL1123590
- CTLFTVHSIFCSNE-UHFFFAOYSA-N
- heptane-3-thiol
- AKOS013261070
- 1639-07-2
- EN300-1289296
- 3-Heptanethiol
- Heptane-3-thiol
-
- Inchi： 1S/C7H16S/c1-3-5-6-7(8)4-2/h7-8H,3-6H2,1-2H3
- InChI Key： CTLFTVHSIFCSNE-UHFFFAOYSA-N
- SMILES： SC(CC)CCCC
Computed Properties
- Exact Mass: 132.09727168g/mol
- Monoisotopic Mass: 132.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1Ų
- XLogP3: 3.3
Experimental Properties
- Density: 0.8466 (estimate)
- Melting Point: -92.11°C (estimate)
- Boiling Point: 174.25°C (estimate)
- Refractive Index: 1.4327 (estimate)
- pka: 10.90±0.10(Predicted)
Heptane-3-thiol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289296-2.5g |
heptane-3-thiol |
1639-07-2 | 2.5g |
$1454.0 | 2023-05-26 | ||
| Enamine | EN300-1289296-250mg |
heptane-3-thiol |
1639-07-2 | 250mg |
$579.0 | 2023-10-01 | ||
| Enamine | EN300-1289296-1000mg |
heptane-3-thiol |
1639-07-2 | 1000mg |
$628.0 | 2023-10-01 | ||
| Enamine | EN300-1289296-500mg |
heptane-3-thiol |
1639-07-2 | 500mg |
$603.0 | 2023-10-01 | ||
| Enamine | EN300-1289296-5.0g |
heptane-3-thiol |
1639-07-2 | 5g |
$2152.0 | 2023-05-26 | ||
| Enamine | EN300-1289296-1.0g |
heptane-3-thiol |
1639-07-2 | 1g |
$743.0 | 2023-05-26 | ||
| Enamine | EN300-1289296-0.05g |
heptane-3-thiol |
1639-07-2 | 0.05g |
$624.0 | 2023-05-26 | ||
| Enamine | EN300-1289296-50mg |
heptane-3-thiol |
1639-07-2 | 50mg |
$528.0 | 2023-10-01 | ||
| Enamine | EN300-1289296-0.5g |
heptane-3-thiol |
1639-07-2 | 0.5g |
$713.0 | 2023-05-26 | ||
| Enamine | EN300-1289296-0.1g |
heptane-3-thiol |
1639-07-2 | 0.1g |
$653.0 | 2023-05-26 |
Heptane-3-thiol Related Literature
-
Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
-
Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
-
Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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